2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(1-methylimidazol-2-yl)sulfanyl-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H14N4OS2/c1-19-8-7-16-15(19)22-10-13(20)18-14-17-12(9-21-14)11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,17,18,20)
• InChI Key: SHZGDRZACZDDNC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC(=O)NC2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C15H14N4OS2
• Molecular Weight: 330.4 g/mol

Description

2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide, also known as MTA, is a compound that has gained attention in recent years due to its potential applications in scientific research. MTA is a thiazole-containing compound that has been shown to have a variety of biochemical and physiological effects, making it a promising tool for investigating various biological processes.

Mechanism of Action

The exact mechanism of action of 2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in various biological processes. 2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been shown to inhibit the activity of S-adenosylmethionine (SAM)-dependent methyltransferases, which are involved in the methylation of DNA and other molecules.
Biochemical and Physiological Effects
2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been shown to have a variety of biochemical and physiological effects. In addition to its potential anti-cancer effects, 2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has also been shown to have anti-inflammatory and anti-viral effects. 2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has also been shown to modulate the activity of various neurotransmitters, suggesting that it may have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide in lab experiments is its ability to inhibit the activity of SAM-dependent methyltransferases. This makes it a useful tool for investigating the role of methylation in various biological processes. However, one limitation of using 2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide is that it can be toxic to cells at high concentrations, which can make it difficult to use in some experiments.

Future Directions

There are many potential future directions for research involving 2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide. One area of research that is of particular interest is the development of 2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide-based cancer therapies. Another area of research that is of interest is the role of 2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide in modulating the activity of neurotransmitters, which may have implications for the treatment of neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of 2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide and its potential applications in various fields of research.

Synthesis Methods

2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide can be synthesized using a multi-step process involving the reaction of various reagents. The synthesis typically involves the reaction of 2-mercapto-N-(4-phenylthiazol-2-yl)acetamide with 1-methylimidazole in the presence of a base such as sodium hydride. The resulting product is then purified using various techniques such as column chromatography.

Scientific Research Applications

2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been shown to have a variety of potential applications in scientific research. One area of research where 2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been studied extensively is in the field of cancer biology. 2-[(1-methyl-1H-imidazol-2-yl)thio]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide has been shown to inhibit the growth of various cancer cell lines, making it a potential candidate for the development of new cancer therapies.